molecular formula C13H9F3N2 B15405393 7-(trifluoromethyl)-9H-carbazol-2-amine CAS No. 872604-14-3

7-(trifluoromethyl)-9H-carbazol-2-amine

Cat. No.: B15405393
CAS No.: 872604-14-3
M. Wt: 250.22 g/mol
InChI Key: BQQQPQIBKHLDDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(Trifluoromethyl)-9H-carbazol-2-amine is a chemical scaffold of significant interest in the development of advanced organic functional materials, particularly in the field of optoelectronics. Its molecular structure incorporates both an electron-donating amine group and a strong electron-withdrawing trifluoromethyl group, creating a donor-acceptor system that is fundamental for tuning photophysical properties . The primary research value of this compound and its analogs lies in their application as key precursors and core structures in thermally activated delayed fluorescence (TADF) and room-temperature phosphorescence (RTP) materials . These materials are crucial for next-generation displays and lighting, as they can achieve high efficiency in organic light-emitting diodes (OLEDs) without relying on scarce precious metals . The trifluoromethyl group is known to enhance electron transport capabilities, improve photoluminescence quantum yield (PLQY), and reduce detrimental molecular stacking in the solid state, which are essential for high-performance devices . In practice, this compound can be utilized in Pd-catalyzed cross-coupling reactions , such as the Buchwald-Hartwig amination, to build more complex molecular architectures . Researchers leverage these carbazole derivatives to design emitters where a small energy gap between singlet and triplet excited states (ΔEST) enables efficient reverse intersystem crossing (RISC), leading to the harvesting of triplet excitons for light emission . This makes 7-(trifluoromethyl)-9H-carbazol-2-amine a valuable building block for synthesizing new materials for sky-blue OLEDs , oxygen sensing , and other advanced applications . This product is designated For Research Use Only and is not intended for diagnostic or therapeutic uses.

Properties

CAS No.

872604-14-3

Molecular Formula

C13H9F3N2

Molecular Weight

250.22 g/mol

IUPAC Name

7-(trifluoromethyl)-9H-carbazol-2-amine

InChI

InChI=1S/C13H9F3N2/c14-13(15,16)7-1-3-9-10-4-2-8(17)6-12(10)18-11(9)5-7/h1-6,18H,17H2

InChI Key

BQQQPQIBKHLDDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C(F)(F)F)NC3=C2C=CC(=C3)N

Origin of Product

United States

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